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Compound of Interest

Compound Name: Hydrazine-d4 monodeuterate

CAS No.: 102096-80-0

Cat. No.: B032927

Get Quote

Molecular Weight Analysis, Synthesis Protocols, and Applications in Deuterated API

Development

Executive Summary
Hydrazine-d4 monodeuterate (CAS 102096-80-0), chemically defined as hydrazine-d4

deuterium oxide solvate (

), is a critical reagent in the synthesis of stable isotope-labeled active pharmaceutical
ingredients (APIs).[1] With a molecular weight of 56.10 g/mol , it serves as the deuterated
analog of hydrazine monohydrate.[1][2][3] Its primary utility lies in the introduction of deuterium
into heterocyclic scaffolds—specifically pyrazoles, pyridazines, and triazoles—to improve
metabolic stability via the Kinetic Isotope Effect (KIE) or for use as internal standards in mass
spectrometry (LC-MS/MS).[1][2][3]

This guide provides a rigorous analysis of its physicochemical properties, handling

requirements to prevent isotopic dilution, and a validated protocol for the synthesis of

deuterated heterocycles.[1][2][3]
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Chemical Identity & Molecular Weight Analysis[4][5]
[6][7][8][9][10]
The term "monodeuterate" in commercial catalogs can be nomenclaturally ambiguous. In this

context, it refers to the deuterium oxide solvate of fully deuterated hydrazine.[1][2][3] The

molecular weight calculation must account for high-purity deuterium enrichment (>98 atom %

D).[1][2][3]

Stoichiometric Calculation
The molecular weight is derived from the sum of hydrazine-d4 (

) and deuterium oxide (

).[1][2][3]

Table 1: Isotopic Mass Breakdown

Component Formula

Calculation (Based
on Standard
Atomic Weights:
N=14.007, D=2.014,
O=15.999)

Component MW (
g/mol )

Hydrazine-d4 36.070

Deuterium Oxide 20.027

Total Complex 56.097

Note: Commercial certificates of analysis (CoAs) typically round this to 56.10 g/mol .[1][2][3]

Physicochemical Properties Comparison
Deuteration significantly alters physical properties due to the heavier mass of the deuterium

nucleus, affecting boiling points and density—critical factors for process scaling.[1][2][3]

Table 2: Hydrazine Hydrate vs. Hydrazine-d4 Monodeuterate
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Property

Hydrazine
Monohydrate (

)

Hydrazine-d4
Monodeuterate (

)

Impact on Protocol

MW 50.06 g/mol 56.10 g/mol

Requires ~12% mass

correction in

stoichiometry.

Boiling Point 114 °C 120.1 °C

Higher energy

required for

distillation/reflux.[1][2]

[3]

Density 1.032 g/mL 1.156 g/mL

Volumetric dosing

must be adjusted.[1]

[2][3]

Hygroscopicity High
High (D/H Exchange

Risk)

CRITICAL: Exposure

to air causes rapid

H/D exchange,

degrading isotopic

purity.[1][2][3]

Applications in Deuterated Drug Synthesis[1][2][3]
[11]
The primary application of hydrazine-d4 monodeuterate is the construction of deuterated

nitrogen-containing heterocycles.[1][2][3] This is essential for:

Metabolic Shunting: Deuterating sites of CYP450 oxidation (e.g., adjacent to nitrogen) to

extend half-life (

).[1][2][3]

Bioanalytical Standards: Creating "heavy" drugs for quantitative LC-MS.

Reaction Pathway: Pyrazole Synthesis
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The condensation of hydrazine-d4 with 1,3-diketones is the standard route to deuterated

pyrazoles.[1] Below is the mechanistic pathway.

Critical Control Point1,3-Diketone
(R-CO-CH2-CO-R')

Hydrazone
Intermediate

 Condensation
(Acid Cat.)

Hydrazine-d4 Deuterate
(N2D4 · D2O)

 Condensation
(Acid Cat.)

Cyclization
(- 2 D2O)

 Dehydration Deuterated Pyrazole
(N-D / C-D labeled)

 Tautomerization

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the synthesis of deuterated pyrazoles. Note that the

deuterium on the nitrogen (N-D) is labile and may exchange with solvent protons if non-

deuterated solvents are used.[1][2][3]

Experimental Protocol: Synthesis of Pyrazole-d3
Derivative
Objective: Synthesis of a generic 3,5-dimethylpyrazole-d (ring deuterated) using hydrazine-d4
monodeuterate. Safety Warning: Hydrazine is a potent carcinogen and skin sensitizer.[1][2][3]

Handle in a fume hood with double nitrile gloves.[1][2][3]

Materials
Reagent: Hydrazine-d4 monodeuterate (CAS 102096-80-0), >98 atom % D.[1]

Substrate: Acetylacetone (2,4-Pentanedione).[1][2][3]

Solvent: Ethanol-d6 (EtOD) or Methanol-d4 (MeOD).[1][2][3] Note: Using protic solvents

(EtOH) will lead to immediate loss of N-D deuterium label.[1][2][3]

Catalyst: Deuterium chloride (

) in

(optional, for rate acceleration).
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Step-by-Step Methodology
System Preparation (Isotopic Integrity):

Flame-dry all glassware under a stream of Argon or Nitrogen.[1][2][3]

Crucial: Ensure the inert gas line is dry; moisture introduces H, lowering isotopic purity.[1]

[2][3]

Reagent Addition:

Charge the reaction flask with Acetylacetone (10 mmol, 1.0 eq) and Ethanol-d6 (10 mL).

Cool the solution to 0°C in an ice bath to control the exotherm.[1][2][3]

Add Hydrazine-d4 monodeuterate (11 mmol, 1.1 eq) dropwise via syringe.[1][2][3]

Observation: A slight fuming may occur; this is normal.[1][2][3]

Reaction & Cyclization:

Allow the mixture to warm to room temperature (RT) over 30 minutes.

Reflux at 80°C for 2 hours. The system must remain closed (under balloon pressure) to

prevent atmospheric moisture ingress.[1][2][3]

Work-up & Isolation:

Concentrate the mixture in vacuo using a rotary evaporator.

Note: If the N-D label is required, avoid aqueous workup with

.[1][2][3] Use

washes or dry loading onto silica.[1][2][3]

If only C-D ring labeling is required, standard aqueous workup is permissible (N-D will

exchange to N-H).[1][2][3]
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Validation:

Verify structure via 1H-NMR (disappearance of diketone peaks) and MS (M+1 shift

corresponding to deuterium incorporation).[1][2][3]

Handling & Storage Logic (Self-Validating System)
The greatest risk when using Hydrazine-d4 monodeuterate is back-exchange.[1][2][3] The N-

D bonds are labile.[1][2][3]

Storage: 2-8°C
(Sealed under Argon)

Open Container

Is Environment Controlled?
(Glovebox/Dry N2)

H/D Exchange Risk!
Atmospheric H2O reacts

No

Proceed to Reaction

Yes

Isotopic Purity Drops
(<98% D)

Reseal with Parafilm
+ Desiccant
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Figure 2: Decision logic for handling deuterated hydrazine to maintain isotopic purity.

Storage Recommendations
Temperature: 2–8°C.[1][2][3]

Atmosphere: Store under Argon. Nitrogen is acceptable if strictly dry.[1][2][3]

Container: Amber glass to prevent light degradation.[1][2][3]

Shelf-life: Re-test isotopic purity (NMR) every 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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